Cas no 5129-00-0 (Methyl 2,2-bis(4-Hydroxyphenyl)acetate)

5129-00-0 structure
Product name:Methyl 2,2-bis(4-Hydroxyphenyl)acetate
Methyl 2,2-bis(4-Hydroxyphenyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,4-hydroxy-a-(4-hydroxyphenyl)-, methyl ester
- Methyl 2,2-bis(4-Hydroxyphenyl)acetate
- Benzeneacetic acid, 4-hydroxy-alpha-(4-hydroxyphenyl)-, methyl ester
- Methyl bis(4-hydroxyphenyl)acetate
- 5129-00-0
- NS00032249
- 2,2-bis(4-hydroxyphenyl)acetic acid-methyl ester 100 microg/mL in Acetonitrile
- DTXSID7063712
- Acetic acid, bis(p-hydroxyphenyl)-, methyl ester (6CI,7CI,8CI); Methyl 2,2-bis(4-hydroxyphenyl)acetate; Methyl bis(4-hydroxyphenyl)acetate; Methyl bis(p-hydroxyphenyl)acetate
- GKFFBAQBFJBIDR-UHFFFAOYSA-N
- SCHEMBL384968
- Benzeneacetic acid, 4-hydroxy-.alpha.-(4-hydroxyphenyl)-, methyl ester
- EINECS 225-870-0
-
- Inchi: InChI=1S/C15H14O4/c1-19-15(18)14(10-2-6-12(16)7-3-10)11-4-8-13(17)9-5-11/h2-9,14,16-17H,1H3
- InChI Key: GKFFBAQBFJBIDR-UHFFFAOYSA-N
- SMILES: COC(=O)C(C1=CC=C(C=C1)O)C2=CC=C(C=C2)O
Computed Properties
- Exact Mass: 258.08922
- Monoisotopic Mass: 258.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 66.8A^2
- Tautomer Count: 3
Experimental Properties
- Color/Form: Uncertain
- Density: 1.272
- Boiling Point: 429.9°C at 760 mmHg
- Flash Point: 161.8°C
- Refractive Index: 1.61
- PSA: 66.76
- Solubility: Uncertain
Methyl 2,2-bis(4-Hydroxyphenyl)acetate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | M294165-5g |
Methyl 2,2-bis(4-Hydroxyphenyl)acetate |
5129-00-0 | 5g |
$ 1380.00 | 2023-09-07 | ||
TRC | M294165-2.5g |
Methyl 2,2-bis(4-Hydroxyphenyl)acetate |
5129-00-0 | 2.5g |
$ 719.00 | 2023-09-07 | ||
TRC | M294165-500mg |
Methyl 2,2-bis(4-Hydroxyphenyl)acetate |
5129-00-0 | 500mg |
$ 161.00 | 2023-09-07 | ||
A2B Chem LLC | AG53749-500mg |
methyl bis(4-hydroxyphenyl)acetate |
5129-00-0 | 500mg |
$280.00 | 2024-04-19 | ||
A2B Chem LLC | AG53749-2.5g |
methyl bis(4-hydroxyphenyl)acetate |
5129-00-0 | 2.5g |
$819.00 | 2024-04-19 | ||
A2B Chem LLC | AG53749-5g |
methyl bis(4-hydroxyphenyl)acetate |
5129-00-0 | 5g |
$1461.00 | 2024-04-19 |
Methyl 2,2-bis(4-Hydroxyphenyl)acetate Related Literature
-
Alberto Villa,Carine E. Chan-Thaw,Sebastiano Campisi,Claudia L. Bianchi,Di Wang,Paul G. Kotula,Christian Kübel,Laura Prati Phys. Chem. Chem. Phys., 2015,17, 28171-28176
-
Chen Chen,Qiao Sun,Dong-Xue Ren,Rui Zhang,Feng-Ying Bai,Yong-Heng Xing,Zhan Shi CrystEngComm, 2013,15, 5561-5573
-
Rong Ding,Tingting Yan,Yi Wang,Yan Long,Guangyin Fan Green Chem., 2021,23, 4551-4559
-
Daqiang Yuan J. Mater. Chem. A, 2017,5, 1334-1347
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